Cas no 62224-15-1 (2-Thiophenecarboxylic acid, 3-bromo-, 1,1-dimethylethyl ester)

2-Thiophenecarboxylic acid, 3-bromo-, 1,1-dimethylethyl ester structure
62224-15-1 structure
Product Name:2-Thiophenecarboxylic acid, 3-bromo-, 1,1-dimethylethyl ester
CAS No:62224-15-1
MF:C9H11BrO2S
MW:263.151440858841
CID:453701
PubChem ID:63896830
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 3-bromo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 3-bromo-, 1,1-dimethylethyl ester
    • tert-butyl 3-bromothiophene-2-carboxylate
    • DTXSID60734672
    • SCHEMBL5725289
    • AKOS013211243
    • 62224-15-1
    • Inchi: 1S/C9H11BrO2S/c1-9(2,3)12-8(11)7-6(10)4-5-13-7/h4-5H,1-3H3
    • InChI Key: XCRPPRHDXKKLEK-UHFFFAOYSA-N
    • SMILES: BrC1C=CSC=1C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 261.96633
  • Monoisotopic Mass: 261.96631g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3
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